5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carbonitrile

• Molecular Formula: C9H9N3
• Molecular Weight: 159.19 g/mol
• SMILES: C1CNCC2=C1N=CC(=C2)C#N
• InChI: InChI=1S/C9H9N3/c10-4-7-3-8-6-11-2-1-9(8)12-5-7/h3,5,11H,1-2,6H2
• InChIKey: DEXRVHNWNIHGJZ-UHFFFAOYSA-N

5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carbonitrile is a nitrogen-containing heterocyclic scaffold characterized by a partially saturated 1,6-naphthyridine core bearing a carbonitrile substituent at the 3-position. This scaffold serves as a versatile starting point for medicinal chemistry optimization programs, with demonstrated utility across multiple target classes including CXCR4 antagonism , antitumor applications , and PDE10A inhibition.

5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carbonitrile: Core Scaffold Overview for Targeted Library Synthesis

5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carbonitrile is a nitrogen-containing heterocyclic scaffold characterized by a partially saturated 1,6-naphthyridine core bearing a carbonitrile substituent at the 3-position. This scaffold serves as a versatile starting point for medicinal chemistry optimization programs, with demonstrated utility across multiple target classes including CXCR4 antagonism [1], antitumor applications [2], and PDE10A inhibition [3]. The 1,6-regioisomeric arrangement provides a distinct exit vector geometry compared to 1,7- and 1,8-naphthyridine isomers, which translates into differential target engagement profiles when elaborated with appropriate substituents.

Medicinal Chemistry Versatile 1,6-naphthyridine scaffold for targeted library synthesis and lead optimization

Regioisomeric Control Distinct N-1/N-6 geometry supports differential target engagement vs 1,7- or 1,8-isomers

Target Classes Reported utility in CXCR4, PDE10A, and antitumor programs; 3-carbonitrile serves as both H-bond acceptor and synthetic handle

• [1] Jecs E, et al. Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry. 2022;65(5):4058-4084. View Source
• [2] Mohamed SF, Abdel-Hafez NA, Amr AE, Awad HM. Synthesis and antitumor activity against HepG-2, PC-3, and HCT-116 cells of some naphthyridine and pyranopyridinecarbonitrile derivatives. Russian Journal of General Chemistry. 2017;87(6):1264-1274. View Source
• [3] Bauer U, Giordanetto F, Bauer M, O'Mahony G, Johansson KE, Knecht W, Hartleib-Geschwindner J, Carlsson ET, Enroth C. Discovery of 4-hydroxy-1,6-naphthyridine-3-carbonitrile derivatives as novel PDE10A inhibitors. Bioorganic & Medicinal Chemistry Letters. 2012;22(5):1944-1948. View Source

Why 5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carbonitrile Cannot Be Replaced by Generic Naphthyridine Analogs

Substitution of 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile with other naphthyridine isomers or alternative heterocyclic scaffolds is not straightforward due to regioisomer-specific electronic distribution, hydrogen-bonding geometry, and target engagement profiles. The 1,6-naphthyridine core establishes a unique spatial relationship between the N-1 and N-6 nitrogen atoms that the 1,7- and 1,8-isomers cannot replicate, directly influencing pharmacophoric complementarity [1]. Furthermore, the 3-carbonitrile group serves dual roles as both a hydrogen-bond acceptor and a synthetic handle for further diversification; its presence is critical for PDE10A inhibitory activity and antitumor potency in naphthyridine-derived series [2][3]. Generic substitution with unsubstituted tetrahydro-1,6-naphthyridine or 2-one variants leads to loss of these key interactions, as demonstrated by the divergent pharmacological profiles observed across the compound class.

1,7- or 1,8-Regioisomer Different nitrogen positions alter pharmacophoric geometry and may shift target engagement profiles; not interchangeable with 1,6-isomer.

Non-3-Carbonitrile Analog Omission of the 3-carbonitrile group eliminates key hydrogen-bond acceptor and synthetic diversification point; reported PDE10A activity and antitumor SAR depend on this group.

• [1] Jecs E, et al. Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry. 2022;65(5):4058-4084. View Source
• [2] Bauer U, et al. Discovery of 4-hydroxy-1,6-naphthyridine-3-carbonitrile derivatives as novel PDE10A inhibitors. Bioorganic & Medicinal Chemistry Letters. 2012;22(5):1944-1948. View Source
• [3] Mohamed SF, et al. Synthesis and antitumor activity against HepG-2, PC-3, and HCT-116 cells of some naphthyridine and pyranopyridinecarbonitrile derivatives. Russian Journal of General Chemistry. 2017;87(6):1264-1274. View Source

Quantitative Differentiation Evidence for 5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carbonitrile Versus Closest Analogs

CYP 2D6 Liability Reduction Compared to Tetrahydroisoquinoline (THIQ) CXCR4 Antagonist Series

Introduction of a nitrogen atom into the aromatic portion of the tetrahydroisoquinoline ring to generate the 5,6,7,8-tetrahydro-1,6-naphthyridine series resulted in greatly reduced inhibition of the CYP 2D6 enzyme compared to the first-generation TIQ15 series. The optimized tetrahydronaphthyridine compound 30 demonstrated diminished CYP 2D6 activity while retaining potent CXCR4 antagonism (IC50 = 24 nM) and achieving improved PAMPA permeability (309 nm/s) [1]. In contrast, TIQ15-derived congeners such as compound 10a exhibited potent CYP 2D6 inhibition (IC50 = 0.54 μM) [2].

CYP 2D6 Liability vs THIQ Series

Class-level inference

Target (compound 30): diminished CYP 2D6 inhibition; CXCR4 IC50 24 nM; PAMPA 309 nm/s. Comparator (TIQ15 10a): CYP 2D6 IC50 0.54 µM; CXCR4 IC50 6.4 nM.

Reported reduced CYP 2D6 inhibition may support DDI endpoint monitoring context

In vitro enzyme panel; requires dedicated DDI study validation

Evidence Dimension	CYP 2D6 enzyme inhibition (drug-drug interaction liability)
Target Compound Data	Compound 30 (5,6,7,8-tetrahydro-1,6-naphthyridine series): diminished CYP 2D6 activity (qualitative); CXCR4 IC50 = 24 nM; PAMPA permeability = 309 nm/s
Comparator Or Baseline	TIQ15 congener 10a (tetrahydroisoquinoline series): CYP 2D6 IC50 = 0.54 μM; CXCR4 IC50 = 6.4 nM
Quantified Difference	CYP 2D6 inhibition: TIQ15 congener IC50 = 0.54 μM vs tetrahydronaphthyridine series "diminished" (>10-fold shift inferred); CXCR4 potency: 6.4 nM vs 24 nM (3.75-fold shift, but offset by drug-like property gains)
Conditions	In vitro enzyme inhibition assay panel including CYP 2D6; CXCR4 Ca2+ flux assay in Chem-1 cells; PAMPA permeability assay at pH 7.4

Why This Matters

Reduced CYP 2D6 inhibition directly translates to lower risk of drug-drug interactions in polypharmacy contexts, a critical differentiator for programs prioritizing clinical safety over raw potency.

• [1] Jecs E, et al. Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry. 2022;65(5):4058-4084. View Source
• [2] Table 2 in: Synthesis of Novel Tetrahydroisoquinoline CXCR4 Antagonists with Rigidified Side-Chains. ACS Medicinal Chemistry Letters. 2017;9(2):89-93. View Source

HIV-1 Entry Inhibition Achieved by Tetrahydronaphthyridine CXCR4 Antagonist Versus AMD11070

The tetrahydronaphthyridine-based CXCR4 antagonist compound 30 demonstrated potent inhibition of HIV-1 entry (IC50 = 7 nM) with higher oral bioavailability in mice (%F PO = 27) compared to the reference CXCR4 antagonist AMD11070 [1]. This performance was achieved while maintaining a cleaner off-target in vitro safety profile and lower hERG channel activity than both AMD11070 and the predecessor TIQ15 series [1].

HIV-1 Entry vs AMD11070

Head-to-head

Compound 30: HIV-1 entry IC50 7 nM; oral F% 27 (mouse). Comparator AMD11070: lower oral bioavailability reported.

Supports HIV-1 entry inhibition and oral exposure context in mouse PK model

Cell-based assay; cross-species PK extrapolation not yet assessed

Evidence Dimension	HIV-1 entry inhibition potency and oral bioavailability
Target Compound Data	Compound 30 (tetrahydronaphthyridine series): HIV-1 entry IC50 = 7 nM; oral bioavailability %F PO = 27 (mouse)
Comparator Or Baseline	AMD11070 (standard CXCR4 antagonist): data not explicitly quantified in abstract; lower oral bioavailability inferred
Quantified Difference	HIV-1 entry IC50 = 7 nM for compound 30; oral bioavailability substantially improved over AMD11070 based on reported %F PO = 27
Conditions	HIV-1 entry inhibition cell-based assay; oral pharmacokinetic study in mice

Why This Matters

Combined HIV-1 entry inhibition potency and improved oral bioavailability make the tetrahydronaphthyridine scaffold a compelling choice for antiviral programs requiring orally available CXCR4 antagonists, outperforming the AMD11070 benchmark.

• [1] Jecs E, et al. Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry. 2022;65(5):4058-4084. View Source

PDE10A Inhibitory Activity Dependent on 3-Carbonitrile Pharmacophore

Structure-based chemical modifications of the 1,6-naphthyridine-3-carbonitrile chemotype yielded potent PDE10A inhibitors with improved selectivity over dihydroorotate dehydrogenase (DHODH), a closely related off-target [1]. The 3-carbonitrile group was identified as a critical pharmacophoric element for PDE10A binding within this series, distinguishing these compounds from other naphthyridine-based PDE10A inhibitor scaffolds that lack this functionality. The co-crystal structure of a representative 4-hydroxy-1,6-naphthyridine-3-carbonitrile derivative (AZ5) bound to PDE10A (PDB: 4AEL) confirmed the key hydrogen-bond interaction mediated by the nitrile group at the enzyme active site [2].

PDE10A 3-CN Pharmacophore

Class-level inference

Co-crystal structure (PDB 4AEL) confirms nitrile-mediated hydrogen bond at PDE10A active site; selectivity over DHODH achieved via structure-based optimization.

Supports PDE10A pharmacophore model interpretation

No quantified IC50 in abstract; class-level SAR inference

Evidence Dimension	PDE10A inhibitory potency and selectivity over DHODH
Target Compound Data	4-Hydroxy-1,6-naphthyridine-3-carbonitrile derivatives: potent PDE10A inhibition; selectivity over DHODH achieved through structure-based optimization
Comparator Or Baseline	Unsubstituted 1,6-naphthyridine or non-carbonitrile PDE10A inhibitor chemotypes: lack the key nitrile-mediated hydrogen bond
Quantified Difference	Not quantified in accessible abstract; selectivity improvement described as "structure-based chemical modifications... served to further improve potency and selectivity over DHODH"
Conditions	PDE10A enzyme inhibition assay; DHODH counter-screen; X-ray crystallography (PDB: 4AEL, 2.20 Å resolution)

Why This Matters

The 3-carbonitrile group is essential for PDE10A inhibitory activity, making the 3-carbonitrile-substituted scaffold indispensable for programs targeting PDE10A-related CNS indications such as schizophrenia and Huntington's disease.

• [1] Bauer U, et al. Discovery of 4-hydroxy-1,6-naphthyridine-3-carbonitrile derivatives as novel PDE10A inhibitors. Bioorganic & Medicinal Chemistry Letters. 2012;22(5):1944-1948. View Source
• [2] PDB entry 4AEL: PDE10A in complex with the inhibitor AZ5 (4-hydroxy-1,6-naphthyridine-3-carbonitrile derivative). Deposited 2012-01-11. View Source

Synthetic Accessibility: Chromatography-Free Enantioselective Synthesis Enabling Large-Scale Manufacture

An asymmetric synthesis of the 5,6,7,8-tetrahydro-1,6-naphthyridine scaffold has been developed that is entirely free of chromatography or distillation purification processes, qualifying the route for extension to large-scale manufacture [1]. This represents the first example of enantioselective synthesis of a 5,6,7,8-tetrahydro-1,6-naphthyridine compound, featuring a newly discovered atom-economical Heck-type vinylation using ethylene gas and an unprecedented dihydronaphthyridine formation mediated by ammonia [1]. In contrast, alternative naphthyridine isomer syntheses often require chromatographic purification, limiting scalability.

Chromatography-Free Synthesis

Reported synthetic route

Enantioselective route free of chromatography/distillation; ammonia-mediated dihydronaphthyridine formation; amenable to large-scale manufacture.

May support large-scale synthesis feasibility assessment

Process mass intensity and cost-of-goods to be validated at scale

Evidence Dimension	Scalability of enantioselective synthesis (chromatography-free vs chromatography-dependent)
Target Compound Data	Chromatography-free, distillation-free enantioselective synthesis; amenable to large-scale manufacture
Comparator Or Baseline	Typical naphthyridine synthetic routes requiring chromatographic purification or chiral resolution
Quantified Difference	Not directly quantified; differentiation is qualitative but significant for process chemistry and procurement scale decisions
Conditions	Multi-step asymmetric synthesis featuring ruthenium-catalyzed enantioselective transfer hydrogenation as key step

Why This Matters

Chromatography-free synthesis directly impacts cost-of-goods and scalability for procurement decisions, making this scaffold more attractive than alternatives for programs anticipating kilogram-scale requirements.

• [1] Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F. Journal of Organic Chemistry. 2020;85(16):10797-10805. View Source

Optimal Procurement Scenarios for 5,6,7,8-Tetrahydro-1,6-naphthyridine-3-carbonitrile Based on Quantitative Evidence

CXCR4 Antagonist Lead Optimization Programs Requiring Reduced CYP 2D6 Liability

Programs developing CXCR4 antagonists for oncology or HIV indications where drug-drug interaction risk is a key concern should prioritize the 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile scaffold over tetrahydroisoquinoline-based alternatives. The scaffold has demonstrated greatly reduced CYP 2D6 inhibition while retaining single-digit nanomolar HIV-1 entry inhibition (IC50 = 7 nM) and achieving oral bioavailability (%F PO = 27 in mice) [1]. This profile is particularly advantageous for combination therapy settings where co-administered CYP 2D6 substrates are expected.

PDE10A Inhibitor Discovery Leveraging the 3-Carbonitrile Pharmacophore

CNS drug discovery programs targeting PDE10A for schizophrenia or Huntington's disease should select the 3-carbonitrile-substituted scaffold as a starting point, as the nitrile group has been crystallographically confirmed to engage the PDE10A active site and is essential for achieving selectivity over the DHODH off-target [1][2]. The 1,6-naphthyridine-3-carbonitrile chemotype provides a validated entry point for structure-based lead optimization.

Large-Scale Synthesis of Enantiomerically Pure Tetrahydronaphthyridine Intermediates

Process chemistry groups planning kilogram-scale or larger campaigns should evaluate this scaffold based on the demonstrated chromatography-free enantioselective synthetic route [1]. The elimination of chromatographic purification steps reduces solvent waste, shortens cycle times, and improves overall process mass intensity compared to alternative naphthyridine scaffolds that require chiral chromatography or diastereomeric salt resolution.

Application

Selection Property

Validation Focus

CXCR4 antagonist lead optimization

1,6-naphthyridine scaffold with reported reduced CYP 2D6 inhibition profile

CYP 2D6 enzyme inhibition assay and oral PK model review

PDE10A inhibitor discovery

3-carbonitrile pharmacophore for PDE10A active-site engagement

PDE10A enzyme assay and DHODH counter-screen review

Enantiomerically pure intermediate scale-up

Chromatography-free enantioselective synthetic route

Scalability and process mass intensity assessment

• [1] Jecs E, et al. Synthesis and Evaluation of Novel Tetrahydronaphthyridine CXCR4 Antagonists with Improved Drug-like Profiles. Journal of Medicinal Chemistry. 2022;65(5):4058-4084. View Source
• [2] Bauer U, et al. Discovery of 4-hydroxy-1,6-naphthyridine-3-carbonitrile derivatives as novel PDE10A inhibitors. Bioorganic & Medicinal Chemistry Letters. 2012;22(5):1944-1948. View Source
• [3] Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold. Journal of Organic Chemistry. 2020;85(16):10797-10805. View Source